Cas no 366016-71-9 (1,2-Propanediol, 3-(1H-imidazol-2-yl)-)

• Product Name: 1,2-Propanediol, 3-(1H-imidazol-2-yl)-
• CAS No: 366016-71-9
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 1477847
• Update Time: 2024-08-23

1,2-Propanediol, 3-(1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(1H-imidazol-2-yl)-

• Inchi： 1S/C6H10N2O2/c9-4-5(10)3-6-7-1-2-8-6/h1-2,5,9-10H,3-4H2,(H,7,8)
• InChI Key： LSIAFBPICWRWLE-UHFFFAOYSA-N
• SMILES： C(O)C(O)CC1NC=CN=1

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1A^2

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 499.5±35.0 °C(Predicted)
• PSA: 69.14
• pka: 13.72±0.20(Predicted)